Cas no 176-38-5 (1-oxa-4-thiaspiro[4.4]nonane)
1-oxa-4-thiaspiro[4.4]nonane structure
Product Name:1-oxa-4-thiaspiro[4.4]nonane
1-oxa-4-thiaspiro[4.4]nonane Chemical and Physical Properties
Names and Identifiers
-
- 1-oxa-4-thiaspiro[4.4]nonane
- Cyclopentanone O,S-ethylenethioacetal
- Spiro(cyclopropane-1,2'-(1,3-oxathiolane))
- DTXSID20170057
- BRN 1304830
- AGDQMFKRKWUWTF-UHFFFAOYSA-N
- Spiro(cyclopentane-1,2'-(1,3-oxathiolane))
- 176-38-5
- 1-Oxa-4-thiaspiro(4.4)nonane
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- Inchi: 1S/C7H12OS/c1-2-4-7(3-1)8-5-6-9-7/h1-6H2
- InChI Key: AGDQMFKRKWUWTF-UHFFFAOYSA-N
- SMILES: S1CCOC21CCCC2
Computed Properties
- Exact Mass: 144.06096
- Monoisotopic Mass: 144.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.5Ų
Experimental Properties
- PSA: 9.23
1-oxa-4-thiaspiro[4.4]nonane Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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